Cas no 2680878-91-3 (Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate is a synthetic intermediate of interest in medicinal chemistry and pharmaceutical research. Its structure features a tetrahydropyridine core, a benzyl carboxylate protecting group, and a 3-hydroxyphenyl substituent, making it a versatile building block for the synthesis of bioactive compounds. The hydroxyphenyl moiety offers potential for further functionalization, while the benzyloxycarbonyl (Cbz) group provides stability during synthetic transformations. This compound is particularly useful in the development of CNS-targeting molecules due to its structural resemblance to pharmacologically active scaffolds. Its well-defined purity and stability under standard conditions ensure reliable performance in multi-step syntheses.
Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate structure
2680878-91-3 structure
Product Name:Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
CAS No:2680878-91-3
MF:C19H19NO3
MW:309.359065294266
CID:5636181
PubChem ID:165934392
Update Time:2025-10-29

Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
    • EN300-28291988
    • 2680878-91-3
    • Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
    • Inchi: 1S/C19H19NO3/c21-18-10-4-8-16(12-18)17-9-5-11-20(13-17)19(22)23-14-15-6-2-1-3-7-15/h1-4,6-10,12,21H,5,11,13-14H2
    • InChI Key: FELGSDOCANAORD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CC(C2C=CC=C(C=2)O)=CCC1)=O

Computed Properties

  • Exact Mass: 309.13649347g/mol
  • Monoisotopic Mass: 309.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 49.8Ų

Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28291988-1g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3
1g
$1629.0 2023-09-08
Enamine
EN300-28291988-5g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3
5g
$4722.0 2023-09-08
Enamine
EN300-28291988-10g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3
10g
$7004.0 2023-09-08
Enamine
EN300-28291988-0.1g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3 95.0%
0.1g
$1433.0 2025-03-19
Enamine
EN300-28291988-0.25g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3 95.0%
0.25g
$1498.0 2025-03-19
Enamine
EN300-28291988-0.5g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3 95.0%
0.5g
$1563.0 2025-03-19
Enamine
EN300-28291988-1.0g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3 95.0%
1.0g
$1629.0 2025-03-19
Enamine
EN300-28291988-2.5g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3 95.0%
2.5g
$3191.0 2025-03-19
Enamine
EN300-28291988-5.0g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3 95.0%
5.0g
$4722.0 2025-03-19
Enamine
EN300-28291988-10.0g
benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
2680878-91-3 95.0%
10.0g
$7004.0 2025-03-19

Additional information on Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Recent Advances in the Study of Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2680878-91-3)

The compound Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2680878-91-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its tetrahydropyridine core and benzyl carboxylate moiety, has shown promising potential in various therapeutic applications, particularly in neurological and psychiatric disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use as a lead compound in drug development.

One of the key areas of research has been the optimization of the synthetic route for Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving a Pd-catalyzed coupling reaction, which significantly reduced the formation of by-products and enhanced the overall efficiency of the synthesis. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate exhibits notable affinity for specific neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. In vitro and in vivo studies have demonstrated its potential as a modulator of these pathways, suggesting its applicability in treating conditions such as depression, anxiety, and Parkinson's disease. A recent study in Neuropharmacology (2024) highlighted its neuroprotective effects in a rodent model of Parkinson's disease, where the compound was shown to mitigate dopaminergic neuron loss and improve motor function.

Mechanistic studies have further elucidated the compound's mode of action. Research published in ACS Chemical Neuroscience (2023) identified that Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate acts as a partial agonist at the 5-HT1A receptor, a target implicated in mood regulation. Additionally, it was found to inhibit the reuptake of dopamine, thereby enhancing dopaminergic transmission. These dual mechanisms underscore its potential as a multifunctional therapeutic agent, capable of addressing complex neurological disorders with diverse pathological features.

Despite these promising findings, challenges remain in the development of Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Current efforts are focused on designing analogs with improved drug-like properties while retaining the desired pharmacological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, Benzyl 5-(3-hydroxyphenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS: 2680878-91-3) represents a promising scaffold in medicinal chemistry, with significant potential for the treatment of neurological and psychiatric disorders. Ongoing research aims to optimize its pharmacological profile and overcome existing challenges, bringing it closer to clinical validation. The compound's unique mechanism of action and therapeutic versatility make it a valuable subject of study in the quest for novel neuroactive drugs.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited